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Compound of Interest

(2-Chloro-6-
Compound Name:
nitrophenyl)methanamine

Cat. No.: B1348359

In-Depth Technical Guide: (2-Chloro-6-
nitrophenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2-Chloro-6-
nitrophenyl)methanamine, a substituted aromatic amine of interest in various chemical and
pharmaceutical research fields. This document consolidates its chemical properties, a plausible
synthetic route, and an analysis of its potential biological significance based on related
compounds.

Core Compound Data

(2-Chloro-6-nitrophenyl)methanamine is a chemical compound with the molecular formula
C7H7CIN20:2.[1][2][3] Its chemical structure consists of a benzene ring substituted with a
chlorine atom and a nitro group at positions 2 and 6, respectively, and a methanamine group at
position 1.
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Property Value Source
Molecular Formula C7H7CIN20:2 [1112][3]
Molecular Weight 186.59 g/mol [1]

CAS Number 101252-73-7 [11[31[4]1[5]

C1=CC(=C(C(=C1)CI)N)C--
INVALID-LINK--[O-]

Canonical SMILES

Physical Form Liquid [4]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of (2-Chloro-6-
nitrophenyl)methanamine is not readily available in the reviewed literature, a highly plausible
synthetic route is through the reductive amination of 2-chloro-6-nitrobenzaldehyde. This
common and versatile reaction in organic chemistry involves the conversion of a carbonyl
group to an amine through an intermediate imine.

Proposed Synthetic Pathway:
The synthesis can be conceptualized as a two-step process occurring in a single pot:

¢ Imine Formation: 2-chloro-6-nitrobenzaldehyde reacts with an amine source, such as
ammonia, to form the corresponding imine.

e Reduction: The intermediate imine is then reduced to the desired primary amine, (2-Chloro-
6-nitrophenyl)methanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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